Cas no 869500-07-2 (1-Bromo-2-iodo-3-methylbenzene)

1-Bromo-2-iodo-3-methylbenzene structure

869500-07-2 structure

Product Name:1-Bromo-2-iodo-3-methylbenzene

CAS No:869500-07-2

MF:C₇H₆BrI

MW:296.931013584137

MDL:MFCD12547770

CID:2093293

Update Time:2024-10-26

1-Bromo-2-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-iodo-3-methylbenzene
- 3-Bromo-2-iodotoluene
- Benzene, 1-bromo-2-iodo-3-methyl-
- JCGPLEVEFFVKJM-UHFFFAOYSA-N
- BCP18602
- AS03374
- 1-bromanyl-2-iodanyl-3-methyl-benzene
- AS04492
- BC005232
- AK167253
- BENZENE, 1-BROMO-2-IODO-3-METHYL
- A803654
- 1-Bromo-2-iodo-3-methylbenzene (ACI)
- MDL： MFCD12547770
- Inchi： 1S/C7H6BrI/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
- InChI Key： JCGPLEVEFFVKJM-UHFFFAOYSA-N
- SMILES： BrC1C(I)=C(C)C=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Topological Polar Surface Area: 0

1-Bromo-2-iodo-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255443-1g	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	95+%	1g	$235	2021-06-16
Chemenu	CM255443-5g	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	95+%	5g	$844	2021-06-16
Alichem	A013032918-250mg	3-Bromo-2-iodotoluene	869500-07-2	97%	250mg	$489.60	2023-08-31
Alichem	A013032918-500mg	3-Bromo-2-iodotoluene	869500-07-2	97%	500mg	$823.15	2023-08-31
Alichem	A013032918-1g	3-Bromo-2-iodotoluene	869500-07-2	97%	1g	$1445.30	2023-08-31
Ambeed	A309684-100mg	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	98%	100mg	$9.0	2024-04-17
Ambeed	A309684-250mg	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	98%	250mg	$25.0	2025-04-16
Ambeed	A309684-1g	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	98%	1g	$30.0	2025-04-16
Ambeed	A309684-5g	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	98%	5g	$65.0	2025-04-16
Ambeed	A309684-10g	1-Bromo-2-iodo-3-methylbenzene	869500-07-2	98%	10g	$520.00	2021-07-07

1-Bromo-2-iodo-3-methylbenzene Production Method

Production Method 1

53848-17-2

869500-07-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; rt; 20 min, rt
1.2 Reagents: Sodium nitrite ; < 4 °C; 30 min, < 4 °C
1.3 Reagents: Potassium iodide ; < 4 °C → rt; 1 h, rt; 45 min, 60 °C; 60 °C → rt
1.4 Reagents: Sodium pyrosulfite Solvents: Water ; rt

Reference

Rapid Access to Dibenzohelicenes and their Functionalized Derivatives

Jancarik, Andrej; et al, Angewandte Chemie, 2013, 52(38), 9970-9975